Cas no 51876-11-0 (Hydantoin-5-acetyl chloride)

Hydantoin-5-acetyl chloride is a versatile acylating agent used in organic synthesis, particularly for introducing the hydantoin moiety into target molecules. Its reactive acetyl chloride group facilitates efficient acylation reactions, making it valuable for the preparation of pharmaceuticals, agrochemicals, and specialty compounds. The hydantoin core contributes to biological activity, often enhancing binding affinity or stability in derived products. This compound is particularly useful in peptide modification and heterocyclic chemistry due to its compatibility with a range of functional groups. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. Its structural features enable precise functionalization in complex synthetic pathways.

Hydantoin-5-acetyl chloride structure

Product Name:Hydantoin-5-acetyl chloride

CAS No:51876-11-0

MF:C₅H₅ClN₂O₃

MW:176.55780005455

CID:874104

Update Time:2026-04-29

Hydantoin-5-acetyl chloride Chemical and Physical Properties

Names and Identifiers

- Hydantoin-5-acetyl chloride
- (2,5-Dioxo-4-imidazolidinyl)acetyl chloride
- (2,5-Dioxoimidazolidin-4-yl)acetyl chloride
- 2-(2,5-dioxoimidazolidin-4-yl)acetyl chloride

Hydantoin-5-acetyl chloride Security Information

Risk Phrases：R34
Safety Term：S26;S36/37/39;S45

Hydantoin-5-acetyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H675008-100mg	Hydantoin-5-acetyl Chloride	51876-11-0	100mg	$ 50.00	2022-06-04
TRC	H675008-500mg	Hydantoin-5-acetyl Chloride	51876-11-0	500mg	$ 185.00	2022-06-04
TRC	H675008-1g	Hydantoin-5-acetyl Chloride	51876-11-0	1g	$ 295.00	2022-06-04

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3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on Hydantoin-5-acetyl chloride

Comprehensive Overview of Hydantoin-5-acetyl chloride (CAS No. 51876-11-0): Properties, Applications, and Industry Trends

Hydantoin-5-acetyl chloride (CAS No. 51876-11-0) is a specialized organic compound widely recognized for its role in pharmaceutical and chemical synthesis. This derivative of hydantoin features an acetyl chloride functional group, making it a versatile intermediate for reactions such as acylation and peptide coupling. Its molecular formula, C₅H₅ClN₂O₂, and unique reactivity have positioned it as a critical building block in drug development, particularly for anticonvulsants and antimicrobial agents.

In recent years, the demand for Hydantoin-5-acetyl chloride has surged due to its applications in green chemistry and sustainable synthesis. Researchers are exploring its use in solvent-free reactions and catalytic processes to minimize environmental impact—a trend aligned with the global push for eco-friendly manufacturing. Additionally, its compatibility with biodegradable polymers has sparked interest in biomedical engineering, particularly for drug-delivery systems.

The compound’s stability under controlled conditions and high purity (>98%) make it a preferred choice for high-throughput screening in pharmaceutical R&D. Laboratories frequently search for "Hydantoin-5-acetyl chloride synthesis" or "CAS 51876-11-0 suppliers," reflecting its commercial relevance. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its quality, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging studies highlight Hydantoin-5-acetyl chloride’s potential in cancer research, where it serves as a precursor for kinase inhibitors. This aligns with the growing interest in "targeted cancer therapies"—a top-searched topic in scientific databases. Its mechanism of action involves modulating cellular pathways, a subject of extensive computational chemistry modeling to predict bioactive conformations.

From an industrial perspective, optimizing the cost-effective production of Hydantoin-5-acetyl chloride remains a key challenge. Innovations in continuous flow chemistry and microwave-assisted synthesis are being tested to enhance yield and reduce energy consumption. Such advancements cater to the pharmaceutical sector’s demand for "scalable synthetic routes"—a frequently queried term in patent literature.

Regulatory compliance is another critical aspect. While Hydantoin-5-acetyl chloride is not classified as hazardous under standard safety protocols, proper handling guidelines emphasize the use of anhydrous conditions and inert atmospheres to prevent hydrolysis. Safety Data Sheets (SDS) provide detailed protocols for storage (2-8°C under nitrogen), addressing common user queries about "CAS 51876-11-0 stability."

In conclusion, Hydantoin-5-acetyl chloride (CAS No. 51876-11-0) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to green synthesis, relevance in drug discovery, and alignment with industry 4.0 automation trends ensure its continued prominence in scientific and industrial landscapes.